Cas no 2172397-15-6 (tert-butyl N-(N-hydroxycarbamimidoyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(N-hydroxycarbamimidoyl)-N-methylcarbamate
• CAS No: 2172397-15-6
• MF: C₇H₁₅N₃O₃
• MW: 189.212301492691
• CID: 6412100
• PubChem ID: 87614189
• Update Time: 2025-11-02

tert-butyl N-(N-hydroxycarbamimidoyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(N-hydroxycarbamimidoyl)-N-methylcarbamate
• SCHEMBL4048410
• EN300-1268818
• 2172397-15-6

• Inchi： 1S/C7H15N3O3/c1-7(2,3)13-6(11)10(4)5(8)9-12/h12H,1-4H3,(H2,8,9)
• InChI Key： CICWMIMFKSRIFD-UHFFFAOYSA-N
• SMILES： O(C(N(/C(=N/O)/N)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.11134135g/mol
• Monoisotopic Mass: 189.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines N-hydroxyguanidines

Additional information on tert-butyl N-(N-hydroxycarbamimidoyl)-N-methylcarbamate

Comprehensive Overview of tert-butyl N-(N-hydroxycarbamimidoyl)-N-methylcarbamate (CAS No. 2172397-15-6)

tert-butyl N-(N-hydroxycarbamimidoyl)-N-methylcarbamate (CAS No. 2172397-15-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of carbamates, which are widely recognized for their versatility in drug design and synthesis. The presence of both hydroxycarbamimidoyl and tert-butyl groups in its structure makes it a valuable intermediate for the development of novel therapeutic agents.

In recent years, the demand for tert-butyl N-(N-hydroxycarbamimidoyl)-N-methylcarbamate has increased due to its potential applications in the synthesis of small molecule inhibitors and protease inhibitors. Researchers are particularly interested in its role as a building block for peptidomimetics, which mimic the structure and function of peptides but offer enhanced stability and bioavailability. This aligns with the growing trend in drug discovery to develop orally bioavailable compounds that can target previously undruggable pathways.

The compound's unique chemical properties, such as its carbamate linkage and N-methyl substitution, contribute to its stability under physiological conditions. This makes it an attractive candidate for prodrug strategies, where the compound can be metabolized in vivo to release active drug molecules. Such strategies are increasingly relevant in the context of precision medicine, where tailored therapies are designed to maximize efficacy while minimizing side effects.

From a synthetic chemistry perspective, tert-butyl N-(N-hydroxycarbamimidoyl)-N-methylcarbamate offers several advantages. Its tert-butyl group provides steric protection, preventing unwanted side reactions during multi-step syntheses. Additionally, the hydroxycarbamimidoyl moiety can participate in hydrogen bonding, facilitating interactions with biological targets. These features have made it a popular choice for researchers working on fragment-based drug discovery and structure-activity relationship (SAR) studies.

The compound's relevance extends beyond traditional drug discovery. With the rise of artificial intelligence (AI) in chemistry, computational tools are being used to predict the properties and reactivity of molecules like tert-butyl N-(N-hydroxycarbamimidoyl)-N-methylcarbamate. This synergy between experimental and computational approaches is accelerating the identification of new drug candidates, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in green chemistry. As the pharmaceutical industry seeks to reduce its environmental footprint, there is a growing emphasis on sustainable synthesis methods. The carbamate group in tert-butyl N-(N-hydroxycarbamimidoyl)-N-methylcarbamate can be leveraged in catalytic processes that minimize waste and energy consumption, aligning with the principles of atom economy and renewable feedstocks.

In summary, tert-butyl N-(N-hydroxycarbamimidoyl)-N-methylcarbamate (CAS No. 2172397-15-6) is a compound of significant scientific and industrial interest. Its applications span drug discovery, computational chemistry, and sustainable synthesis, making it a focal point for researchers addressing some of the most pressing challenges in modern science. As the field continues to evolve, this compound is likely to remain at the forefront of innovation, driven by its unique structural features and versatile reactivity.